N-(2-methoxy-2-(2-methoxyphenyl)ethyl)furan-3-carboxamide

• IUPAC Name: N-[2-methoxy-2-(2-methoxyphenyl)ethyl]furan-3-carboxamide
• InChI: InChI=1S/C15H17NO4/c1-18-13-6-4-3-5-12(13)14(19-2)9-16-15(17)11-7-8-20-10-11/h3-8,10,14H,9H2,1-2H3,(H,16,17)
• InChI Key: MZGQXUBBWKYTGQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(CNC(=O)C2=COC=C2)OC
• Molecular Formula: C15H17NO4
• Molecular Weight: 275.30 g/mol

Description

“N-(2-methoxy-2-(2-methoxyphenyl)ethyl)furan-3-carboxamide” is a complex organic compound. It contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen. Attached to this furan ring is a carboxamide group (CONH2), which is a common functional group in biochemistry. The molecule also contains two methoxyphenyl groups, which are aromatic rings with a methoxy group (-OCH3) attached.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aromatic rings suggests that the compound may have regions of delocalized electrons, which could affect its chemical properties.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the carboxamide group could participate in condensation or hydrolysis reactions, while the aromatic rings could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxamide group could make the compound soluble in polar solvents.

Scientific Research Applications

Synthesis and Biological Activity

Synthesis Techniques and Chemical Properties : The synthesis of furan-3-carboxamide derivatives, such as N-(4-bromophenyl)furan-2-carboxamide, involves advanced synthetic techniques like Suzuki-Miyaura Cross-Coupling, highlighting the chemical versatility and potential for creating structurally diverse compounds with tailored properties (Siddiqa et al., 2022). These methodologies are crucial for developing new materials and pharmacophores.

Antibacterial and Antimicrobial Activities : Furan-3-carboxamide derivatives have shown significant antibacterial activities against drug-resistant strains, such as A. baumannii and K. pneumoniae, underscoring their potential in addressing antibiotic resistance (Siddiqa et al., 2022). Such studies are foundational for new antibiotic discoveries.

Anticancer and Antiangiogenic Activities : Research on benzofuran derivatives targeting the colchicine site on tubulin has demonstrated potent in vitro and in vivo anticancer and antiangiogenic activities, indicating the role of furan derivatives in cancer therapy (Romagnoli et al., 2015). This highlights the therapeutic potential of furan derivatives in targeted cancer treatments.

Antiprotozoal Agents : Novel imidazo[1,2-a]pyridines with furan-2-yl substituents have exhibited remarkable in vitro and in vivo activities against protozoal infections, showcasing the utility of furan derivatives in developing antiprotozoal medications (Ismail et al., 2004).

Material Science Applications

Polymer Synthesis : Furan-2,5-dicarboxylic acid (FDCA)-based furanic-aliphatic polyamides offer sustainable alternatives to polyphthalamides, demonstrating the application of furan derivatives in high-performance materials (Jiang et al., 2015). This research is pivotal for the development of environmentally friendly polymers.

Future Directions

The future research directions for this compound could include studying its potential uses, such as in medicine or materials science. Researchers might also investigate its synthesis process to make it more efficient or environmentally friendly.